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Compound of Interest

Compound Name: TAS-120 (Futibatinib)

Cat. No.: B15073708 Get Quote

For Immediate Implementation by Laboratory Personnel

The proper disposal of the investigational drug TAS-120 (Futibatinib) is a critical component of

laboratory safety, environmental responsibility, and regulatory compliance. As a potent,

targeted therapy, Futibatinib and all associated materials must be handled as hazardous

cytotoxic waste. Adherence to these protocols is mandatory to mitigate exposure risks and

prevent environmental contamination.

Hazard Identification and Classification
Futibatinib is classified with specific hazards that necessitate stringent handling and disposal

procedures. Laboratory personnel must be fully aware of these potential risks before working

with this compound.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[1]
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Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is crucial to minimize exposure risk during the handling and

disposal of Futibatinib.

Activity Minimum PPE Requirement

Weighing and Aliquoting

Double gloves, disposable gown, safety

goggles, and a fit-tested respirator within a

chemical fume hood.

Solution Preparation
Double gloves, disposable gown, and safety

goggles within a chemical fume hood.

General Laboratory Work
Standard laboratory coat, single pair of gloves,

and safety glasses.

Waste Disposal
Double gloves, disposable gown, and safety

goggles.

Step-by-Step Disposal Procedures
The following procedures align with general guidelines for cytotoxic and antineoplastic waste

management and comply with regulations set forth by the Environmental Protection Agency

(EPA), including the Resource Conservation and Recovery Act (RCRA) and Subpart P for

hazardous waste pharmaceuticals.[2][3][4]

Segregation at the Source
Immediate Action: As soon as they are generated, immediately segregate all materials that

have come into contact with Futibatinib from the general laboratory waste stream.[2]

Contaminated Materials Include:

Unused or expired Futibatinib powder or solutions.

Contaminated labware (e.g., vials, pipette tips, plates, flasks).

Contaminated consumables (e.g., absorbent pads, wipes).
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All used Personal Protective Equipment (PPE).

Use of Designated Waste Containers
Container Specifications: Use only designated, clearly labeled, leak-proof, and puncture-

resistant containers specifically for cytotoxic waste.[2]

Color-Coding: These containers are often color-coded purple or yellow to easily distinguish

them from other waste streams.[5][6][7]

Waste-Specific Disposal Protocols
Solid Waste:

Carefully place solid Futibatinib powder, contaminated weigh boats, and other solid

materials directly into the designated cytotoxic waste container.[2]

Crucially, avoid any actions that could generate dust.[2]

Liquid Waste:

Collect all aqueous solutions containing Futibatinib in a dedicated, sealed, and clearly

labeled hazardous waste container.[2][8]

Do not pour any liquid waste containing Futibatinib down the drain. This is strictly

prohibited under EPA Subpart P regulations.[4][9]

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Sharps Waste:

Dispose of all needles, syringes, scalpels, and other contaminated sharps in a designated,

puncture-proof sharps container labeled for cytotoxic waste.[8] These containers are also

typically color-coded.

Spill Management
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Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential

personnel.

Containment: If it is safe to do so, prevent the spill from spreading by using absorbent pads

or spill kits.

Cleanup:

Solid Spills: Gently cover the spill with absorbent material to prevent dust from becoming

airborne. Carefully scoop the material into a labeled hazardous waste container.[8]

Liquid Spills: Absorb the solution with an appropriate absorbent material, such as

diatomite or universal binders. Place all contaminated materials into the designated

hazardous waste container.[2][8]

Decontamination: Decontaminate the affected surfaces according to your laboratory's

established protocol, often involving scrubbing with an appropriate solvent like alcohol.[2]

Dispose of all cleanup materials as cytotoxic waste.[2][8]

Final Disposal
Container Sealing: Seal the cytotoxic waste containers when they are approximately three-

quarters full to prevent overfilling and potential spills.[2]

Storage: Store sealed containers in a secure, designated area with clear hazard warnings,

accessible only to authorized personnel, until collection.[6][7]

Collection and Treatment: Arrange for a licensed hazardous waste contractor to collect the

waste. The standard and required method for treating cytotoxic waste is high-temperature

incineration at a permitted facility.[7]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of TAS-120
(Futibatinib) and associated materials.
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TAS-120 (Futibatinib) Disposal Workflow
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Caption: Standard workflow for the disposal of TAS-120 (Futibatinib).
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By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure a safe laboratory environment, protect the ecosystem, and maintain full compliance

with all relevant regulations. Always consult your institution's specific Environmental Health and

Safety (EHS) guidelines, as they may include additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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